N-(2,4-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide

Specification

• CAS No.: 1135222-06-8
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• Standard InChI: InChI=1S/C18H19N3O2S/c1-13-5-6-16(14(2)10-13)20-17(22)12-24-18-19-7-8-21(18)11-15-4-3-9-23-15/h3-10H,11-12H2,1-2H3,(H,20,22)
• Standard InChI Key: IAKJTJIAZHBLBH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CO3)C
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CO3)C

Introduction

N-(2,4-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide is a complex organic compound featuring a unique structure that includes a 2,4-dimethylphenyl group, an acetamide moiety, and a sulfanyl linkage to an imidazole derivative containing a furan substituent. This compound is of interest in scientific research due to its potential biological activity and applications in medicinal chemistry.

Functional Groups

The compound contains several functional groups:

• 2,4-Dimethylphenyl Group: Known for its aromatic properties.

• Acetamide Moiety: Common in many pharmaceuticals due to its ability to form hydrogen bonds.

• Sulfanyl Linkage: Provides a site for potential chemical reactions.

• Imidazole Derivative with Furan Substituent: Both imidazole and furan rings are known for their roles in biological processes.

Synthesis and Chemical Reactivity

The synthesis of N-(2,4-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide typically involves multiple synthetic steps, which may require optimization for yield and purity. The compound's chemical reactivity can be characterized by its ability to undergo reactions typical of amides and thioethers.

Medicinal Chemistry

Given its structure, the compound may have applications in medicinal chemistry, particularly in the development of new drugs. The presence of functional groups like acetamide and sulfanyl linkages contributes to its potential biological activity.

Future Research Directions

To fully explore the potential of N-(2,4-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide, future studies should focus on:

• Mechanisms of Action: Investigating how the compound interacts with biological systems.

• Therapeutic Potential: Exploring its potential as a therapeutic agent.

• Synthetic Optimization: Improving synthesis methods for higher yield and purity.